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Compound of Interest

Compound Name: TCS 2510

Cat. No.: B1681997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of the selective EP4

receptor agonist, TCS 2510, and protocols for its preparation for both in vitro and in vivo

studies.

Product Information
Compound

Name
CAS Number

Molecular

Formula

Molecular

Weight

Biological

Activity

TCS 2510 346673-06-1 C₂₁H₂₉N₅O₂ 383.49 g/mol

Selective EP4

agonist (EC₅₀ =

2.5 nM; Kᵢ = 1.2

nM)[1][2][3]

Solubility Data
TCS 2510 exhibits solubility in organic solvents. It is crucial to prepare a fresh solution for each

experiment or store stock solutions under appropriate conditions to ensure stability and activity.
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Solvent Reported Concentration Notes

Ethanol 5 mg/mL
Often supplied pre-dissolved in

anhydrous ethanol[1][2].

DMSO Soluble

A common solvent for creating

stock solutions for in vitro and

in vivo studies.

Experimental Protocols
In Vitro Stock Solution Preparation
For cell-based assays, it is recommended to prepare a concentrated stock solution that can be

diluted to the final working concentration in the cell culture medium.

Materials:

TCS 2510 powder

Anhydrous ethanol or Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Protocol:

Weigh the desired amount of TCS 2510 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous ethanol or DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Vortex or sonicate the solution to ensure complete dissolution.

Store the stock solution at -20°C or -80°C for long-term storage. It is advisable to aliquot the

stock solution to avoid repeated freeze-thaw cycles.

Note: For cell experiments, the final concentration of the organic solvent in the culture medium

should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.
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In Vivo Vehicle for Injection Preparation
The choice of vehicle for in vivo administration is critical and depends on the route of

administration and the desired formulation (solution or suspension).

3.2.1. Vehicle for Intraperitoneal (IP) or Subcutaneous (SC) Injection (Based on DMSO

solubility)

This formulation aims to create a clear solution for injection.

Materials:

TCS 2510

DMSO

PEG300

Tween-80

Sterile saline or Phosphate Buffered Saline (PBS)

Recommended Vehicle Composition:

10% DMSO

40% PEG300

5% Tween-80

45% Saline or PBS

Protocol:

Dissolve the required amount of TCS 2510 in DMSO.

Add PEG300 to the solution and mix thoroughly.

Add Tween-80 and mix until the solution is clear.
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Finally, add the saline or PBS to reach the final volume and mix well.

It is recommended to prepare this vehicle fresh before each experiment.

Note: The concentration of DMSO should be minimized, especially for animals with low

tolerance. For some studies, a lower percentage of DMSO may be necessary.

3.2.2. Vehicle for Oral Gavage (Suspension)

For oral administration, especially at higher doses, a suspension may be more suitable.

Materials:

TCS 2510

0.5% Carboxymethylcellulose sodium (CMC-Na) in sterile water

Protocol:

Weigh the required amount of TCS 2510.

Prepare a 0.5% solution of CMC-Na in sterile water.

Add the TCS 2510 powder to the 0.5% CMC-Na solution.

Vortex or sonicate the mixture to create a homogenous suspension before each

administration.

Signaling Pathway and Experimental Workflow
TCS 2510 Signaling Pathway
TCS 2510 is a selective agonist for the Prostaglandin E2 (PGE2) receptor EP4. The EP4

receptor is a G-protein coupled receptor that, upon activation, stimulates the Gαs subunit. This

leads to the activation of adenylyl cyclase, which in turn increases the intracellular

concentration of cyclic AMP (cAMP). Elevated cAMP levels then activate Protein Kinase A

(PKA), which phosphorylates various downstream targets, leading to diverse cellular

responses.
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Caption: TCS 2510 signaling pathway via the EP4 receptor.

Experimental Workflow for In Vivo Study
The following diagram outlines a general workflow for conducting an in vivo study with TCS
2510.
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Caption: General experimental workflow for an in vivo study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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